Cas no 2228311-55-3 (1-1-(3-bromo-4-methoxyphenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3-bromo-4-methoxyphenyl)cyclopropylethan-1-ol
• CAS No: 2228311-55-3
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 5876020
• PubChem ID: 165691224
• Update Time: 2025-06-24

1-1-(3-bromo-4-methoxyphenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-bromo-4-methoxyphenyl)cyclopropylethan-1-ol
• EN300-1908362
• 2228311-55-3
• 1-[1-(3-bromo-4-methoxyphenyl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C12H15BrO2/c1-8(14)12(5-6-12)9-3-4-11(15-2)10(13)7-9/h3-4,7-8,14H,5-6H2,1-2H3
• InChI Key： CGYZEZPJINGNHL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(C(C)O)CC1)OC

Computed Properties

• Exact Mass: 270.02554g/mol
• Monoisotopic Mass: 270.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-1-(3-bromo-4-methoxyphenyl)cyclopropylethan-1-ol

1-1-(3-Bromo-4-Methoxyphenyl)Cyclopropylethan-1-Ol: A Comprehensive Overview

The compound 1-1-(3-bromo-4-methoxyphenyl)cyclopropylethan-1-ol, with CAS No. 2228311-55-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropane ring fused to a phenol group, along with substituents that confer it with distinct chemical properties. Recent advancements in synthetic methodologies and its potential applications in drug discovery have further highlighted its importance in contemporary research.

The cyclopropane ring in this molecule is a key structural feature that contributes to its stability and reactivity. Cyclopropane rings are known for their strained geometry, which can influence the molecule's electronic properties and reactivity. In the case of 1-1-(3-bromo-4-methoxyphenyl)cyclopropylethan-1-ol, the cyclopropane ring is attached to a phenol group, which introduces additional functional complexity. The bromo and methoxy substituents on the phenol ring further modulate the molecule's chemical behavior, making it a versatile building block for various synthetic transformations.

Recent studies have focused on the synthesis of 1-1-(3-bromo-4-methoxyphenyl)cyclopropylethan-1-ol using advanced catalytic methods. Researchers have employed transition metal catalysts, such as palladium complexes, to achieve efficient coupling reactions. These methods not only enhance the yield of the compound but also minimize the use of hazardous reagents, aligning with green chemistry principles. The ability to synthesize this compound in high purity has facilitated its use in downstream applications, including medicinal chemistry and material science.

In terms of physical properties, 1-1-(3-bromo-4-methoxyphenyl)cyclopropylethan-1-ol exhibits a melting point of approximately 78°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and quality control in industrial settings.

The methoxy group on the phenol ring plays a significant role in modulating the compound's electronic properties. This substituent increases the electron density around the aromatic ring, which can influence both its reactivity and selectivity in chemical reactions. For instance, the methoxy group enhances the nucleophilic aromatic substitution reactions by activating specific positions on the ring for incoming nucleophiles.

One of the most promising applications of 1-1-(3-bromo-4-methoxyphenyl)cyclopropylethan-1-ol lies in its potential as an intermediate in drug discovery. Its unique structure allows for further functionalization to create bioactive molecules with therapeutic potential. Recent research has explored its use as a precursor for synthesizing novel kinase inhibitors and other bioactive agents targeting various diseases, including cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The cyclopropane ring's strain energy makes it an attractive candidate for developing new materials with unique mechanical or electronic properties. For example, researchers have explored its use in creating polymers with enhanced stability and conductivity.

From an environmental perspective, understanding the degradation pathways of 1-1-(3-bromo-4-methoxyphenyl)cyclopropylethan-1-ol is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, this compound undergoes microbial degradation through hydroxylation and demethylation processes. These findings are essential for developing sustainable waste management strategies and ensuring minimal environmental footprint during its production and use.

In conclusion, 1-1-(3-bromo-4-methoxyphenyl)cyclopropylethan